Cas no 15070-84-5 (5-Amino-1-(3-chlorophenyl)-1H-pyrazole-4-carboxylic Acid)

• Product Name: 5-Amino-1-(3-chlorophenyl)-1H-pyrazole-4-carboxylic Acid
• CAS No: 15070-84-5
• MF: C₁₀H₈ClN₃O₂
• MW: 237.642420768738
• CID: 903934
• PubChem ID: 726105
• Update Time: 2025-05-20

5-Amino-1-(3-chlorophenyl)-1H-pyrazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-AMINO-1-(3-CHLORO-PHENYL)-1 H-PYRAZOLE-4-CARBOXYLIC ACID
• 5-amino-1-(3-chlorophenyl)-1H-Pyrazole-4-carboxylic acid
• 5-AMINO-1-(3-CHLOROPHENYL)PYRAZOLE-4-CARBOXYLIC ACID
• 1-(3-Chlor-phenyl)-4-carboxy-5-amino-pyrazol
• BUTTPARK 20\09-26
• TIMTEC-BB SBB006937
• SALOR-INT L252050-1EA
• DTXSID60352411
• EN300-110984
• 15070-84-5
• BAS 00589338
• AKOS000301466
• MFCD00973941
• 5-Amino-1-(3-chloro-phenyl)-1H-pyrazole-4-carboxylic acid
• 5-amino-1-(3-chlorophenyl)-1h-pyrazole-4-carboxylicacid
• SCHEMBL3376392
• DA-38095
• SR-01000366945-1
• SR-01000366945
• G23286
• CS-0222378
• A1-09867
• 5-Amino-1-(3-chloro-phenyl)-1 H -pyrazole-4-carboxylic acid
• AG-690/11479130
• SDCCGSBI-0660222.P001
• 5-Amino-1-(3-chlorophenyl)-1H-pyrazole-4-carboxylic Acid

• MDL： MFCD00973941
• Inchi： 1S/C10H8ClN3O2/c11-6-2-1-3-7(4-6)14-9(12)8(5-13-14)10(15)16/h1-5H,12H2,(H,15,16)
• InChI Key： LNIMZORHQHNQPJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(=C(C(=O)O)C=N1)N

Computed Properties

• Exact Mass: 237.03100
• Monoisotopic Mass: 237.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• PSA: 81.14000
• LogP: 2.38730

5-Amino-1-(3-chlorophenyl)-1H-pyrazole-4-carboxylic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 5-Amino-1-(3-chlorophenyl)-1H-pyrazole-4-carboxylic Acid

5-Amino-1-(3-chlorophenyl)-1H-pyrazole-4-carboxylic Acid: A Comprehensive Overview

5-Amino-1-(3-chlorophenyl)-1H-pyrazole-4-carboxylic Acid, with the CAS number 15070-84-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrazole ring substituted with an amino group at position 5 and a carboxylic acid group at position 4. The presence of a chlorophenyl group further enhances its chemical complexity and potential for various applications.

The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitutions, reductions, and oxidations. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and improved purity levels. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. This approach has been particularly beneficial in scaling up production for preclinical studies.

5-Amino-1-(3-chlorophenyl)-1H-pyrazole-4-carboxylic Acid has demonstrated promising biological activity in various assays. It has been evaluated for its potential as an anti-inflammatory agent, where it exhibits potent inhibitory effects on cyclooxygenase enzymes. Additionally, studies have shown that this compound may possess antioxidant properties, making it a potential candidate for neuroprotective therapies. Recent research has also explored its role in modulating cellular signaling pathways associated with cancer progression.

The structural versatility of this compound allows for further functionalization to enhance its bioavailability and efficacy. For example, researchers have investigated the incorporation of bioisosteres to improve pharmacokinetic profiles. These modifications have shown promise in enhancing the compound's ability to cross biological membranes, thereby increasing its therapeutic potential.

In terms of applications, 5-Amino-1-(3-chlorophenyl)-1H-pyrazole-4-carboxylic Acid has found utility in drug discovery programs targeting chronic inflammatory diseases and oxidative stress-related conditions. Its ability to modulate key cellular pathways makes it a valuable tool in understanding disease mechanisms at a molecular level. Furthermore, the compound has been utilized as a building block in the synthesis of more complex molecules with diverse biological activities.

The environmental impact of this compound is another area of growing interest. Recent studies have focused on assessing its biodegradability and potential toxicity to aquatic organisms. Initial findings suggest that under controlled conditions, the compound undergoes rapid degradation, minimizing its ecological footprint. However, further research is required to fully understand its long-term effects on ecosystems.

In conclusion, 5-Amino-1-(3-chlorophenyl)-1H-pyrazole-4-carboxylic Acid represents a valuable addition to the arsenal of compounds available for therapeutic development. Its unique chemical structure, coupled with advancements in synthetic methods and biological evaluations, positions it as a promising candidate for addressing unmet medical needs. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in both academic and industrial settings.